N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C23H18N4OS2/c1-14-10-11-19-20(15(14)2)26-23(30-19)27(13-16-7-5-6-12-24-16)22(28)21-25-17-8-3-4-9-18(17)29-21/h3-12H,13H2,1-2H3
• InChI Key: LSGCCNVPGWOIFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4=NC5=CC=CC=C5S4)C
• Molecular Formula: C23H18N4OS2
• Molecular Weight: 430.5 g/mol

Description

N-(4,5-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C23H18N4OS2 and its molecular weight is 430.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

A variety of chemical compounds incorporating the benzothiazole moiety, such as pyridine and pyrimidine rings, have been synthesized for various applications, including the exploration of their biological activities. Mohamed, Abdulaziz, and Fadda (2013) synthesized compounds incorporating benzothiazole by reacting 1-(2-benzothiazolyl)-1-cyano-3-chloroacetone with different derivatives, resulting in compounds with potential biological activities (Mohamed, Abdulaziz, & Fadda, 2013).

Novel Syntheses Techniques

Deau et al. (2014) reported the microwave-assisted synthesis of novel benzo[d]thiazole derivatives inspired by marine topsentines and nortopsentines. This study highlights a novel approach to synthesizing polyaromatic carboximidamides with potential biological implications (Deau, Dubouilh-Benard, Levacher, & Besson, 2014).

Biological Activities

Research on benzothiazole derivatives has demonstrated promising antibacterial and cytotoxic activities. Palkar et al. (2017) designed and synthesized novel Schiff bases derived from the 2-aminobenzothiazole nucleus, showing significant antibacterial activity against various strains, including Staphylococcus aureus and Bacillus subtilis, without cytotoxic effects on mammalian cell lines (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Antioxidant and Antitumor Activities

Khalifa, Abdel‐Hafez, Gobouri, and Kobeasy (2015) synthesized novel heterocyclic compounds, including derivatives containing the benzothiazole moiety, demonstrating high efficiency in antioxidant, antitumor, and antimicrobial activities. These findings suggest the potential use of benzothiazole derivatives in developing therapeutic agents with multiple biological activities (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).